Cas no 1414622-16-4 (1H-Pyrrol-3-ol, 4-fluoro-)

• Product Name: 1H-Pyrrol-3-ol, 4-fluoro-
• CAS No: 1414622-16-4
• MF: C₄H₄FNO
• MW: 101.0791
• CID: 4741440
• Update Time: 2020-09-09

1H-Pyrrol-3-ol, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1H-pyrrol-3-ol
• 1H-Pyrrol-3-ol, 4-fluoro-

• Inchi： 1S/C4H4FNO/c5-3-1-6-2-4(3)7/h1-2,6-7H
• InChI Key： PHCPXYIMKUZOPT-UHFFFAOYSA-N
• SMILES： FC1=C([H])N([H])C([H])=C1O[H]

Computed Properties

• Exact Mass: 101.027692g/mol
• Monoisotopic Mass: 101.027692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36
• Molecular Weight: 101.08g/mol
• XLogP3: 0.5